Cas no 1795443-22-9 (5-(furan-2-yl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-1,2-oxazole-3-carboxamide)

• Product Name: 5-(furan-2-yl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-1,2-oxazole-3-carboxamide
• CAS No: 1795443-22-9
• MF: C₁₆H₁₇N₃O₄
• MW: 315.323883771896
• CID: 5346485
• Update Time: 2025-10-20

5-(furan-2-yl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-N-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)isoxazole-3-carboxamide
• 5-(furan-2-yl)-N-[3-hydroxy-3-(1-methylpyrrol-2-yl)propyl]-1,2-oxazole-3-carboxamide
• 5-(furan-2-yl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-1,2-oxazole-3-carboxamide

• Inchi： 1S/C16H17N3O4/c1-19-8-2-4-12(19)13(20)6-7-17-16(21)11-10-15(23-18-11)14-5-3-9-22-14/h2-5,8-10,13,20H,6-7H2,1H3,(H,17,21)
• InChI Key： UAGSIQIWYSKPQF-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN1C)CCNC(C1C=C(C2=CC=CO2)ON=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 409
• XLogP3: 0.7
• Topological Polar Surface Area: 93.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-(furan-2-yl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-1,2-oxazole-3-carboxamide

Research Briefing on 5-(furan-2-yl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-1,2-oxazole-3-carboxamide (CAS: 1795443-22-9)

In recent years, the compound 5-(furan-2-yl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-1,2-oxazole-3-carboxamide (CAS: 1795443-22-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique heterocyclic structure, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 5-(furan-2-yl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-1,2-oxazole-3-carboxamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, making it more feasible for large-scale production. The compound's structure, featuring a furan ring, an oxazole core, and a pyrrole moiety, contributes to its diverse biological interactions, particularly in modulating specific enzymatic pathways.

One of the most notable findings in recent research is the compound's activity as a modulator of inflammatory responses. Preclinical studies have demonstrated its ability to inhibit key pro-inflammatory cytokines, suggesting potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its unique chemical properties have been explored in the context of neurodegenerative disorders, where it has shown neuroprotective effects in vitro and in vivo.

Further investigations into the pharmacokinetics and pharmacodynamics of 5-(furan-2-yl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-1,2-oxazole-3-carboxamide have revealed favorable bioavailability and metabolic stability. These properties, combined with its low toxicity profile, position it as a promising candidate for further drug development. Ongoing research is also exploring its potential as an adjunct therapy in oncology, where preliminary data indicate synergistic effects with existing chemotherapeutic agents.

In conclusion, 5-(furan-2-yl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-1,2-oxazole-3-carboxamide represents a versatile and promising molecule in the realm of chemical biology and pharmaceutical research. Its multifaceted biological activities and favorable pharmacokinetic properties underscore its potential for therapeutic applications across a range of diseases. Continued research and clinical trials will be essential to fully realize its therapeutic potential and translate these findings into clinical practice.